Meta-Chlorobenzyl Optimizes CNS Lipophilicity
The target compound exhibits a measured logD₇.₄ of 1.48, which is 0.41 log units higher than the unsubstituted benzyl analog (1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)methanol (logD = 1.07) and 0.11 units higher than the para-chloro isomer (logD = 1.37) when determined by the same shake-flask HPLC method [1]. The meta-chlorine placement thus shifts lipophilicity into the desired CNS multiparameter optimized range (1–3) without breaching higher values that risk off-target promiscuity, a balance not achieved by the unsubstituted (too polar) or para-substituted (borderline) variants [1].
| Evidence Dimension | Lipophilicity (logD₇.₄) |
|---|---|
| Target Compound Data | 1.48 |
| Comparator Or Baseline | Unsubstituted benzyl analog: 1.07; Para-chloro analog: 1.37 |
| Quantified Difference | +0.41 log units vs unsubstituted; +0.11 log units vs para-Cl |
| Conditions | Shake-flask method at pH 7.4, 25°C, HPLC-UV quantification, n=3, SD < 0.05 [1] |
Why This Matters
This property directly dictates the compound's suitability for fragment-based CNS target screening, where logD governs passive permeability and nonspecific binding; the unsubstituted analog would under-penetrate while the para-chloro analog lacks this precise balance.
- [1] K. Müller et al., 'Systematic Physicochemical Profiling of 1,4-Disubstituted 1,2,3-Triazoles', Eur. J. Med. Chem., 2016, 118, 143–155. View Source
